molecular formula C15H13N3O3S B2586709 N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide CAS No. 1207010-46-5

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide

Cat. No. B2586709
CAS RN: 1207010-46-5
M. Wt: 315.35
InChI Key: PJHOACPSXIMJES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide, also known as compound 1, is a novel small molecule that has been developed for various scientific research applications. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs.

Scientific Research Applications

Enzyme Inhibition and Structure-Activity Relationship

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide and its derivatives have been investigated for their ability to inhibit the enzyme Nicotinamide N-methyltransferase (NNMT). NNMT is a cytosolic enzyme involved in the methylation of nicotinamide and related compounds, playing a significant role in the metabolism of vitamin B3. Inhibition of NNMT has been explored for therapeutic potential against metabolic and chronic diseases characterized by abnormal NNMT activity. Research shows that small molecule inhibitors of NNMT, through structure-activity relationships (SARs), provide insights into the design of drug-like inhibitors targeting this enzyme. Such inhibitors have been developed by screening various analogues, demonstrating a range of activities and highlighting essential chemical features for NNMT inhibition (Neelakantan et al., 2017).

Antiprotozoal Activity

Compounds structurally related to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide have been synthesized and evaluated for their antiprotozoal activity. Studies have shown that certain derivatives exhibit potent activity against Trypanosoma b.rhodesiense and Plasmodium falciparum, two parasites responsible for causing significant human diseases. This research suggests that modifications to the furan and nicotinamide parts of the molecule can lead to compounds with significant biological activity, potentially contributing to new antiprotozoal therapies (Ismail et al., 2003).

Antimicrobial and Biological Activity

Another area of application for derivatives of N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide is in antimicrobial activity. Research into 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole derivatives has revealed some compounds with notable antimicrobial properties against various bacteria and fungal species. This suggests potential applications in developing new antimicrobial agents targeting resistant strains of microbes (Patel & Shaikh, 2010).

Corrosion Inhibition

In the field of industrial chemistry, nicotinamide derivatives, including those structurally related to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide, have been investigated for their corrosion inhibition properties. These studies demonstrate that such compounds can effectively inhibit corrosion on mild steel in acidic conditions, highlighting a practical application in protecting industrial materials and infrastructure (Chakravarthy, Mohana, & Kumar, 2014).

properties

IUPAC Name

N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N3O3S/c1-22-15-11(4-2-6-16-15)14(19)17-9-10-8-13(21-18-10)12-5-3-7-20-12/h2-8H,9H2,1H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJHOACPSXIMJES-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=C(C=CC=N1)C(=O)NCC2=NOC(=C2)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(methylthio)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.